5-methoxy-1-methyl-3-(3-nitrobenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C16H14N4O5
• Molecular Weight: 342.31 g/mol
• IUPAC Name: 5-methoxy-1-methyl-3-[(3-nitrophenyl)methyl]pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H14N4O5/c1-18-14-13(12(25-2)6-7-17-14)15(21)19(16(18)22)9-10-4-3-5-11(8-10)20(23)24/h3-8H,9H2,1-2H3
• InChI Key: YQMGLYNGGWXHPQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC3=CC(=CC=C3)[N+](=O)[O-])OC

Description

5-Methoxy-1-methyl-3-(3-nitrobenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a chemical research reagent designed for investigative use and is not for diagnostic or therapeutic applications. This compound belongs to the pyrido[2,3-d]pyrimidine class, a privileged scaffold in medicinal chemistry recognized for its structural resemblance to purine bases, which allows it to interact with a variety of critical enzyme targets . Derivatives of the pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione core have demonstrated significant potential in oncological research, acting as potent inhibitors of key signaling pathways involved in cell proliferation and survival . Specifically, related compounds have been developed as blockers of the RAF-MEK-ERK signaling pathway, the suppression of which has been proven to reduce tumor growth . The structural features of this compound—including the 3-nitrobenzyl substituent—are typical of derivatives engineered to enhance potency and selectivity against specific kinases, such as tyrosine kinases, PI3K, mTOR, and dihydrofolate reductase (DHFR) . Researchers can utilize this reagent as a key intermediate to explore structure-activity relationships or to synthesize more complex molecules for in vitro biological evaluation, including antiproliferative and cytotoxic activity assays . FOR RESEARCH USE ONLY. Not intended for human or veterinary diagnostic or therapeutic use.

Preparation Methods

Alkylation Efficiency

Comparative Methodological Summary

Method	Key Steps	Yield	Conditions	Advantages
Vilsmeier Cyclization	Alkylation → Cyclization	78%	Reflux, EtOH, POCl₃/DMF	High yield, minimal side products
Pd-Catalyzed Coupling	Direct coupling with PdCl₂	86–95%	NMP, 70°C, PdCl₂	Scalable, high purity
MCR with DAHP	One-pot synthesis → Nitration	61–85%	Microwave or aqueous DAHP	Environmentally friendly, rapid

Chemical Reactions Analysis

Types of Reactions

5-methoxy-1-methyl-3-[(3-nitrophenyl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated reagents in the presence of a base or acid catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

5-methoxy-1-methyl-3-[(3-nitrophenyl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its unique structure and biological activity.

Pharmacology: Research focuses on its interactions with biological targets and its potential as a drug candidate.

Materials Science: The compound’s unique properties make it a candidate for use in the development of new materials with specific functionalities.

Mechanism of Action

The mechanism of action of 5-methoxy-1-methyl-3-[(3-nitrophenyl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Substituent Effects on Electronic Properties

Compound	Substituents	HOMO-LUMO Gap (eV)	Key Reactivity Sites
Target Compound	5-OCH₃, 1-CH₃, 3-NO₂Bn	Not Reported	Nitrobenzyl (electrophilic)
6a	6-(2-hydroxy-5-methylbenzoyl)	3.93	Hydroxybenzoyl (nucleophilic)
5-Amino-1,3-diethyl	5-NH₂, 1/3-CH₂CH₃	N/A	Amino group (H-bond donor)

Enzyme Inhibition and Cytotoxicity

• α-Amylase/α-Glucosidase Inhibition: Pyrano[2,3-d]pyrimidine derivatives (e.g., 5a–j) show inhibitory activity against carbohydrate-metabolizing enzymes, with IC₅₀ values influenced by electron-withdrawing substituents . The target compound’s nitro group may enhance similar inhibitory effects.
• RAF-MEK-ERK Pathway Blockade : Pyrido[2,3-d]pyrimidines with bulky aryl groups (e.g., 3-nitrobenzyl) exhibit cytotoxic activity by disrupting kinase signaling, as seen in derivatives targeting the RAF-MEK-ERK cascade .

Biological Activity

5-Methoxy-1-methyl-3-(3-nitrobenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a complex organic compound belonging to the pyrido-pyrimidine family. Its structure includes a fused pyrido and pyrimidine ring system with various substituents that may influence its biological activity. This article reviews the compound's synthesis, biological activities, and potential applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of 5-methoxy-1-methyl-3-(3-nitrobenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is $C_{16}H_{16}N_{4}O_{5}$ with a molecular weight of approximately 352.31 g/mol. The compound features a methoxy group and a nitrobenzyl group, which are believed to contribute to its pharmacological properties.

Property	Value
Molecular Formula	$C_{16}H_{16}N_{4}O_{5}$
Molecular Weight	352.31 g/mol
IUPAC Name	5-methoxy-1-methyl-3-(3-nitrobenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

Synthesis

The synthesis of this compound typically involves multi-step synthetic routes that can include various chemical reactions such as nucleophilic substitutions and cyclization processes. For example, the compound can be synthesized from 6-amino-1,3-disubstituted uracils through a series of reactions involving the introduction of the methoxy and nitrobenzyl groups.

Biological Activity

Research indicates that compounds in the pyrido[2,3-d]pyrimidine class exhibit significant biological activities including:

• Antimicrobial Activity : The compound has shown potential antimicrobial properties against various pathogens.
• Anticancer Activity : Preliminary studies suggest that it may inhibit eukaryotic elongation factor-2 kinase (eEF-2K), an important target in cancer therapy. For instance, related compounds have demonstrated IC50 values in the nanomolar range (e.g., 420 nM for certain derivatives) against cancer cell lines such as MDA-MB-231 breast cancer cells .

Case Studies

• Inhibition of eEF-2K : A study synthesized several pyrido[2,3-d]pyrimidine derivatives and evaluated their inhibitory effects on eEF-2K. Compound 6 was found to significantly reduce eEF-2K activity in breast cancer cells .
• Antitumor Activity : Another study evaluated the antitumor activity of pyrido[2,3-d]pyrimidines against various cancer cell lines using MTT assays. The results indicated that certain derivatives exhibited promising anticancer effects with low IC50 values .

The mechanism by which 5-methoxy-1-methyl-3-(3-nitrobenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione exerts its biological effects is likely multifaceted:

• Enzyme Inhibition : The compound may act as an inhibitor of key enzymes involved in cancer cell proliferation.
• Receptor Binding : Molecular docking studies have suggested that it interacts with specific biological targets at the molecular level.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes and characterization protocols for 5-methoxy-1-methyl-3-(3-nitrobenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione?

• Synthesis :

• Cyclocondensation : React pyrimidine precursors with ketones or nitriles in basic conditions (e.g., K₂CO₃ in DMF) to form the pyrido[2,3-d]pyrimidine core .
• Alkylation : Introduce the 3-nitrobenzyl group via nucleophilic substitution using 3-nitrobenzyl chloride in the presence of a base (e.g., potassium carbonate) .
  • Characterization :
• NMR Spectroscopy : Analyze methyl/methoxy protons (δ 3.5–4.0 ppm), aromatic protons (δ 6.5–8.5 ppm), and nitrobenzyl signals (δ 5.1–5.2 ppm for methylene) .
• Mass Spectrometry (MS) : Confirm molecular weight using ESI-HRMS, ensuring peaks align with theoretical values (e.g., [M+H]⁺ at m/z 425.12) .
• X-ray Diffraction : Resolve crystal structure via single-crystal X-ray analysis (SHELX programs recommended for refinement) .

Q. How do substituents (methoxy, methyl, 3-nitrobenzyl) influence the compound’s physicochemical properties?

• Electronic Effects : The nitro group (-NO₂) enhances electrophilicity, potentially increasing reactivity in biological systems or photodegradation .
• Solubility : Methoxy groups improve aqueous solubility compared to purely aromatic derivatives, while the nitrobenzyl moiety may reduce it due to hydrophobicity .
• Steric Hindrance : The 3-nitrobenzyl group introduces steric bulk, potentially affecting binding to biological targets .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of pyrido[2,3-d]pyrimidine derivatives?

• Assay Variability : Compare MIC values under standardized conditions (e.g., broth microdilution for antimicrobial activity) .
• Substituent Analysis : Use structure-activity relationship (SAR) tables to assess how substituents (e.g., nitro vs. methoxy) modulate activity (Table 1) .

Table 1 : SAR of Pyrido[2,3-d]Pyrimidine Derivatives

Substituent	Antimicrobial Activity (MIC, µg/mL)	Reference
3-Nitrobenzyl	2.5 (S. aureus)
4-Methylbenzyl	1.8 (S. aureus)
Unsubstituted (H)	>10 (S. aureus)

Q. What computational strategies are effective for studying structure-activity relationships (SAR) and target interactions?

• DFT Calculations : Optimize geometry using B3LYP/6-311+G(d,p) to predict electronic properties (e.g., HOMO-LUMO gaps ≈3.9–4.1 eV) .
• Molecular Docking : Screen against targets like SARS-CoV-2 NSP3 macrodomain (PDB: 7FRA) or bacterial enzymes using AutoDock Vina .
• ADMET Prediction : Use SwissADME to evaluate bioavailability, BBB permeability, and CYP450 interactions .

Q. What challenges arise in crystallizing this compound, and how can they be addressed?

• Crystallization Issues : Nitro groups may induce polymorphism or twinning. Use high-resolution data (≤1 Å) and SHELXL for refinement .
• Data Collection : Employ synchrotron radiation for weak diffraction patterns caused by nitrobenzyl torsional flexibility .

Q. How does the nitro group influence photostability and degradation pathways?

• Photoreactivity : The nitro group can undergo nitro-to-nitrite rearrangement under UV light, leading to degradation products. Monitor via HPLC-MS .
• Stabilization Strategies : Encapsulate in liposomes or cyclodextrins to reduce photodegradation .

Methodological Notes

• Contradiction Analysis : Cross-reference biological data with substituent electronic parameters (Hammett σ values) to identify outliers .
• Synthetic Optimization : For low yields in alkylation steps, replace DMF with acetonitrile to reduce side reactions .